One of the isotopic labelled form of Acamprosate Calcium, which could be used in the treatment of alcohol dependence and abuse.
Acamprosate-d12 Calcium (dipropyl-d12)
CAS No.: 1225580-91-5
VCID: VC0196378
Molecular Formula: C5H10CaNO4S+
Molecular Weight: 412.55
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.
| Description |
Acamprosate-d12 Calcium (di-n-propyl-d12) is a deuterated form of acamprosate, a medication primarily used to maintain alcohol abstinence in patients with alcohol dependence. The deuterated version is often used in research settings to study the pharmacokinetics and pharmacodynamics of acamprosate with enhanced precision due to its isotopic labeling. Research Findings on AcamprosateWhile specific research on Acamprosate-d12 Calcium (di-n-propyl-d12) is limited, studies on acamprosate itself provide valuable insights into its mechanism of action and efficacy. Mechanism of ActionAcamprosate is believed to exert its effects by modulating glutamate and GABA neurotransmission, although recent studies suggest that calcium, rather than the acamprosate molecule itself, may be the active moiety responsible for its anti-relapse effects in alcohol dependence .
Role of Calcium in Acamprosate's EfficacyRecent research highlights the crucial role of calcium in acamprosate's therapeutic effects. Studies indicate that calcium salts, rather than the acamprosate molecule itself, may be responsible for the observed anti-relapse effects in alcohol dependence . Preclinical ModelsIn animal models, calcium salts have been shown to reduce alcohol-seeking behavior and relapse-like drinking patterns, similar to acamprosate. This suggests that calcium is a key component in the efficacy of acamprosate . Clinical ImplicationsIn clinical settings, patients with higher plasma calcium levels due to acamprosate treatment have demonstrated better outcomes in terms of time to relapse and cumulative abstinence duration . |
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| CAS No. | 1225580-91-5 | ||||||
| Product Name | Acamprosate-d12 Calcium (dipropyl-d12) | ||||||
| Molecular Formula | C5H10CaNO4S+ | ||||||
| Molecular Weight | 412.55 | ||||||
| IUPAC Name | calcium;3-acetamido-1,1,2,2,3,3-hexadeuteriopropane-1-sulfonate | ||||||
| Standard InChI | InChI=1S/C5H11NO4S.Ca/c1-5(7)6-3-2-4-11(8,9)10;/h2-4H2,1H3,(H,6,7)(H,8,9,10);/q;+2/p-1/i2D2,3D2,4D2; | ||||||
| SMILES | CC(=O)NCCCS(=O)(=O)[O-].[Ca+2] | ||||||
| Purity | 95% by HPLC; 98% atom D | ||||||
| Related CAS | 77337-73-6 (unlabelled) | ||||||
| Synonyms | Calcium Acetylhomotaurite; 3-(Acetylamino)-1-propanesulfonic Acid Calcium Salt (2:1) | ||||||
| Tag | Acamprosate | ||||||
| PubChem Compound | 91826103 | ||||||
| Last Modified | Apr 15 2024 |
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